Cas no 886494-20-8 (4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine)

4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine is a heterocyclic compound featuring a furan-thiazole core with a substituted nitrophenyl moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for developing pharmacologically active molecules. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the phenyl ring enhances its reactivity in selective transformations. The thiazol-2-amine group offers potential for further functionalization, enabling applications in medicinal chemistry, such as kinase inhibitor development or antimicrobial agents. This compound’s well-defined structure and synthetic versatility make it suitable for research in drug discovery and material science. Proper handling and storage are recommended due to its nitroaromatic component.
4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine structure
886494-20-8 structure
Product Name:4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine
CAS No:886494-20-8
MF:C14H11N3O3S
MW:301.320441484451
CID:5225251
Update Time:2026-03-07

4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine
    • Inchi： 1S/C14H11N3O3S/c1-8-2-3-9(11(6-8)17(18)19)12-4-5-13(20-12)10-7-21-14(15)16-10/h2-7H,1H3,(H2,15,16)
    • InChI Key： IJNVFVZSLHHWNS-UHFFFAOYSA-N
    • SMILES： S1C=C(C2=CC=C(C3=CC=C(C)C=C3[N+]([O-])=O)O2)N=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3

4-[5-(4-methyl-2-nitrophenyl)furan-2-yl]-1,3-thiazol-2-amine Pricemore >>

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